Cas no 36861-61-7 (3-benzyl-2H-pyrido[1,2-a]pyrimidine-2,4(3H)-dione)

• Product Name: 3-benzyl-2H-pyrido[1,2-a]pyrimidine-2,4(3H)-dione
• CAS No: 36861-61-7
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 921706
• PubChem ID: 293091
• Update Time: 2025-04-19

3-benzyl-2H-pyrido[1,2-a]pyrimidine-2,4(3H)-dione Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-2H-pyrido[1,2-a]pyrimidine-2,4(3H)-dione
• 3-benzylpyrido[1,2-a]pyrimidine-2,4-dione
• 3-Benzyl-pyrido[1,2-a]pyrimidin-2,4-dion
• 3-Benzyl-pyrido[1,2-a]pyrimidine-2,4-dione
• AC1L6JFI
• AC1Q6FVC
• CBMicro_019261
• CTK4H7278
• HMS1671M16
• NSC159396
• STOCK2S-34570
• Cambridge id 6116712
• SR-01000453781
• SR-01000453781-1
• AKOS000549631
• BIM-0019432.P001
• NSC-159396
• STK831514
• CCG-14087
• 36861-61-7
• DTXSID30303617

• Inchi： 1S/C15H12N2O2/c18-14-12(10-11-6-2-1-3-7-11)15(19)17-9-5-4-8-13(17)16-14/h1-9,12H,10H2
• InChI Key： QXJXRMQAVLNFQT-UHFFFAOYSA-N
• SMILES： O=C1C(C(N=C2C=CC=CN12)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 252.08996
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.74
• LogP: 0.86370